Graphite

• IUPAC Name: carbon
• InChI: InChI=1S/C
• InChI Key: OKTJSMMVPCPJKN-UHFFFAOYSA-N
• Canonical SMILES: [C]
• Molecular Formula: C
• Related CAS: 64365-11-3 (activated), 16291-96-6 (Parent)
• DSSTOX Substance ID: DTXSID9027651, DTXSID2049634, DTXSID10905072, DTXSID501029268, DTXSID801019028
• Molecular Weight: 12.011 g/mol
• Physical Description: Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Dry Powder, Pellets or Large Crystals, Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid; Water or Solvent Wet Solid, Black, odourless powder, Black powder or crystals; [Sax], BLACK POWDER OR SOLID IN VARIOUS FORMS. ODOURLESS WHEN PURE., Black grains that have been treated to improve absorptive ability., Steel gray to black, greasy feeling, odorless solid.
• Boiling Point: Sublimes at 3642 °C; triple point (graphite-liquid-gas), 4492 °C at a pressure of 101.325 kPa, >4000 °C, Sublimes
• Solubility: Insoluble in water and organic solvents, Insoluble in organic solvents, Activated carbon is generally considered to exhibit low affinity for water., Insoluble in water, INSOL IN WATER OR OTHER KNOWN SOLVENTS, Solubility in water: none, Insoluble
• Density: 0.08 to 0.5, Properties of U.S. Activated Carbon [Table#3777], The apparent density of beech charcoal is 0.45 g/mL and that of pine charcoal is 0.28 g/mL; the density of pore-free charcoal ranges between 1.38 and 1.46 g/mL, depending on the kind of wood; the porosity of beech charcoal is ca 70%; the bulk density of charcoal, which depends on the kind of wood and the size of the pieces, ranges from 180 to 220 kg/cu m; the heating value ranges between 29 and 33 kJ/g, Relative density (water = 1): 1.8-3.51, 1.5-1.8
• Vapor Pressure: 1 mm Hg at 3586 °C, 0 mmHg (approx)
• Mechanism of Action: Activated charcoal avidly adsorbs drugs and chemicals on the surfaces of the charcoal particles, thereby preventing absorption and toxicity. ... The effectiveness of charcoal is dependent on the time since the ingestion and on the dose of charcoal; one should attempt to achieve a charcoal:drug ratio of at least 10:1.
• Impurities: Concns of individual polynuclear aromatic hydrocarbons (eg, anthracene, benzacridines, benzofluoranthenes, benzopyrenes, pyrene, etc) can range from <0.5 to 432 mg/kg /Carbon blacks/, Traces of Fe, SiO2, etc
• Color/Form: FINE BLACK POWDER, Black porous soild, course granules or powder, Steel gray to black greasy feeling solid.
• CAS No.: 7440-44-0, 7782-42-5, 7782-40-3, 16291-96-6, 64365-11-3, 1034343-98-0
• Melting Point: Melting point equals greater than 3500 °C, MW: 760.642 Yellow needles of plates. MP: >280 °C. Soluble in organic solvents /Fullerene-60/, MW: 840.749. Red-brown solid. MP: >280 °C. Soluble in benzene, toluene /Fullerene-70/, >3500 °C, 6602 °F (Sublimes)

Description

Graphite is a naturally occurring form of crystalline carbon. It is known for its excellent electrical conductivity, thermal stability, and lubricating properties. This compound is used in a variety of applications, from pencils to advanced batteries, and is a key material in many industrial processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: Graphite can be synthesized through several methods, including chemical vapor deposition (CVD) and the Acheson process. In CVD, hydrocarbons like methane are decomposed at high temperatures (around 1000°C) in the presence of a catalyst, leading to the formation of this compound. The Acheson process involves heating a mixture of silica and carbon in an electric furnace at temperatures above 2500°C, resulting in the formation of this compound.

Industrial Production Methods: Industrial production of this compound typically involves mining natural this compound or producing synthetic this compound. Natural this compound is mined from deposits and then processed to remove impurities. Synthetic this compound is produced from petroleum coke, a byproduct of oil refining, through a process called graphitization, which involves heating the coke to temperatures above 3000°C.

Chemical Reactions Analysis

Types of Reactions: Graphite undergoes various chemical reactions, including oxidation, reduction, and intercalation.

Oxidation: this compound can be oxidized to form this compound oxide, which is a precursor to graphene oxide. This reaction typically involves strong oxidizing agents like potassium permanganate in the presence of sulfuric acid.

Reduction: this compound oxide can be reduced back to this compound or further reduced to form graphene.

Intercalation: this compound can intercalate with various atoms and molecules, such as lithium, potassium, and iron chloride, to form this compound intercalation compounds (GICs).

Common Reagents and Conditions:

Oxidation: Potassium permanganate, sulfuric acid, and nitric acid.

Reduction: Hydrazine, sodium borohydride, and thermal reduction.

Intercalation: Lithium salts, potassium salts, and iron chloride.

Major Products:

Oxidation: this compound oxide.

Reduction: Reduced this compound oxide, graphene.

Intercalation: this compound intercalation compounds.

Scientific Research Applications

Key Properties of Graphite

• Electrical Conductivity : this compound is an excellent conductor of electricity, making it suitable for various electronic applications.
• Thermal Conductivity : Its ability to conduct heat efficiently is utilized in thermal management systems.
• Lubrication : this compound's layered structure allows for easy sliding between layers, providing effective lubrication.
• Chemical Stability : this compound is resistant to chemical reactions, which extends its lifespan in various applications.

Major Applications of this compound

Application	Description	Examples/Case Studies
Electronics	Used in electrodes, batteries, and conductive inks.	Lithium-ion batteries use this compound as an anode material due to its high capacity .
Energy Storage	Essential for lithium-ion batteries and supercapacitors.	Research shows demand for this compound in EV batteries is projected to increase significantly by 2040 .
Lubricants	Acts as a dry lubricant in machinery and automotive applications.	Used in high-temperature environments where conventional lubricants fail .
Thermal Management	Employed in heat sinks and thermal interface materials due to its thermal conductivity.	This compound composites are used in electronics for efficient heat dissipation .
Composites	Incorporated into polymer composites for enhanced mechanical properties.	This compound-reinforced polymers are utilized in aerospace and automotive industries .
Biomedical Applications	Utilized in drug delivery systems and biosensors due to biocompatibility.	Graphene oxide derived from this compound has shown promise in cancer therapy .
Ceramics	Used as a raw material in the production of high-performance ceramics.	Over 6,000 patent families related to this compound ceramics have been filed recently .
Nanosensors	Graphene-based sensors developed from this compound exhibit high sensitivity for environmental monitoring.	Case studies demonstrate effectiveness in structural health monitoring systems .

Lithium-Ion Batteries

This compound serves as the primary anode material in lithium-ion batteries due to its ability to intercalate lithium ions effectively. Research indicates that the global demand for this compound anodes is expected to rise sharply with the increasing adoption of electric vehicles (EVs). Projections suggest that demand could increase by 10 to 30 times by 2040 as the market expands .

Biomedical Applications

Graphene, derived from this compound, is being explored for various biomedical applications, including drug delivery and biosensing. Its unique properties allow it to interact with biological systems effectively, making it a candidate for targeted cancer therapies and diagnostic tools .

Thermal Management Systems

This compound's high thermal conductivity makes it ideal for use in thermal management systems within electronic devices. The integration of this compound composites can enhance heat dissipation capabilities, improving device performance and longevity .

Emerging Trends and Innovations

Recent advancements focus on sustainable methods of producing this compound from biomass, reducing the environmental impact associated with traditional mining practices. Researchers at the University of Chicago have developed a process that converts plant waste into this compound, potentially providing a renewable source of this critical material .

Mechanism of Action

Graphite exerts its effects through various mechanisms depending on its application. In lithium-ion batteries, this compound acts as an anode material, intercalating lithium ions during charging and releasing them during discharging. The intercalation process involves the insertion of lithium ions between the layers of this compound, which is facilitated by the van der Waals forces between the layers.

Comparison with Similar Compounds

Graphite is often compared with other carbon-based materials such as graphene, carbon nanotubes, and diamond:

Graphene: A single layer of carbon atoms with exceptional electrical and mechanical properties. Unlike this compound, graphene is a two-dimensional material.

Carbon Nanotubes: Cylindrical structures made of rolled-up graphene sheets. They have high tensile strength and electrical conductivity.

Diamond: Another allotrope of carbon with a three-dimensional tetrahedral structure. Diamond is known for its hardness and thermal conductivity but lacks the electrical conductivity of this compound.

This compound’s uniqueness lies in its layered structure, which allows for easy intercalation of various atoms and molecules, making it highly versatile for different applications.

Biological Activity

Graphite, primarily known for its applications in electronics and materials science, has garnered attention for its biological activity, particularly in antimicrobial applications. This article explores the biological interactions of this compound and its derivatives, including this compound oxide (GO) and reduced graphene oxide (rGO), focusing on their antibacterial mechanisms, cytotoxicity, and potential therapeutic uses.

Antibacterial Properties

Mechanisms of Action

This compound and its derivatives exhibit significant antibacterial activity, which can be attributed to several mechanisms:

• Direct Interaction with Bacterial Cells :
  • Graphene-based materials (GBMs) interact with bacterial membranes, causing physical damage. The sharp edges of graphene nanosheets can disrupt cell membranes, leading to cell lysis .
  • Studies have shown that GBMs can accumulate on bacterial membranes, damaging proteins and nucleic acids within the cells .
• Oxidative Stress :
  • GBMs can induce oxidative stress in bacterial cells by generating reactive oxygen species (ROS) upon contact. However, some studies indicate that the antibacterial effect may also occur through superoxide anion-independent mechanisms .
  • This compound and rGO have been found to oxidize glutathione, a critical redox mediator in bacteria, thereby altering the redox state and contributing to bacterial death .
• Size and Surface Area :
  • The antibacterial efficacy of GBMs correlates with their size and surface properties. Smaller aggregates of GO demonstrate higher antibacterial activity due to increased surface area for interaction with bacterial cells .

Comparative Analysis of this compound Derivatives

The following table summarizes the antibacterial activity of different graphene-based materials:

Material	Antibacterial Activity	Mechanism of Action
This compound (Gt)	Moderate	Membrane disruption, oxidative stress
Graphene Oxide (GO)	High	Membrane disruption, ROS generation
Reduced Graphene Oxide (rGO)	High	Membrane disruption, oxidative stress
This compound Oxide (GtO)	Low	Limited interaction with bacteria

Case Studies

Case Study 1: Antibacterial Activity Against Escherichia coli
A study compared the antibacterial effects of Gt, GtO, GO, and rGO against E. coli. GO exhibited the highest antibacterial activity due to its smaller aggregate size and higher oxidation capacity. The mechanism involved direct membrane damage and oxidative stress induction .

Case Study 2: In Vivo Cytotoxicity Testing
Research involving Galleria mellonella larvae showed that this compound nanocomposites did not exhibit significant cytotoxicity at effective antibacterial concentrations. The survival rate of larvae remained high (90-100%), indicating a favorable safety profile for potential biomedical applications .

Research Findings

Recent studies highlight the versatility of this compound-based materials in various biomedical applications beyond antibacterial effects:

• Tissue Engineering : GBMs are being explored as scaffolds for tissue regeneration due to their biocompatibility and ability to promote cell adhesion and proliferation .
• Antiviral Applications : Emerging research suggests that GBMs may also possess antiviral properties against certain viruses, expanding their potential therapeutic uses .

Q & A

Basic Research Questions

Q. What are the foundational methodologies for characterizing graphite’s structural properties in materials science?

• Methodological Answer : Use X-ray diffraction (XRD) to analyze crystallinity, scanning electron microscopy (SEM) for surface morphology, and Raman spectroscopy to assess defect density. Cross-validate results with transmission electron microscopy (TEM) for atomic-scale resolution. Calibrate instruments using certified this compound standards (e.g., HOPG) to minimize measurement errors .

Q. How should researchers design experiments to study this compound’s electrochemical behavior in battery applications?

• Methodological Answer : Employ a three-electrode cell setup with this compound as the working electrode, lithium foil as the counter/reference electrode, and cyclic voltammetry (CV) to assess redox activity. Control variables like electrolyte composition (e.g., LiPF₆ in EC/DMC) and cycling rates. Use statistical tools (e.g., ANOVA) to validate reproducibility across multiple trials .

Q. What strategies are effective for conducting literature reviews on this compound’s thermal conductivity?

• Methodological Answer : Use databases like Web of Science, SciFinder, and arXiv with keywords: "this compound AND thermal conductivity," "anisotropy," and "phonon transport." Filter results by publication date (last 10 years) and impact factor. Synthesize findings into a comparative table highlighting measurement techniques (e.g., laser flash analysis vs. steady-state methods) and discrepancies in reported values .

Advanced Research Questions

Q. How can contradictions in reported data on this compound’s mechanical strength be resolved?

• Methodological Answer : Perform meta-analysis to identify variables causing discrepancies (e.g., grain size, testing temperature). Replicate experiments using standardized protocols (ASTM C749 for tensile strength). Apply multivariate regression to isolate confounding factors like impurities or testing equipment .

Q. What advanced techniques address challenges in synthesizing defect-free graphene from this compound precursors?

• Methodological Answer : Optimize Hummers’ method by controlling oxidation time and temperature to minimize basal plane defects. Use atomic force microscopy (AFM) to quantify layer thickness and XPS to verify oxygen content. Compare with chemical vapor deposition (CVD)-grown graphene for benchmarking .

Q. How should researchers design studies to investigate this compound’s role in nuclear reactor moderation under extreme conditions?

• Methodological Answer : Simulate high-temperature/pressure environments using autoclaves paired with neutron irradiation. Monitor structural changes via in-situ XRD and thermal gravimetric analysis (TGA). Validate models with Monte Carlo simulations to predict radiation damage .

Q. What methodologies are critical for analyzing this compound’s environmental degradation in long-term storage?

• Methodological Answer : Conduct accelerated aging tests (e.g., exposure to UV radiation and humidity). Analyze oxidation products using FTIR and mass spectrometry. Compare with natural aging data from archival samples, applying Arrhenius kinetics to extrapolate degradation rates .

Q. Data Management & Presentation

Q. How can researchers ensure reproducibility in this compound-based experiments?

• Methodological Answer : Document synthesis parameters (e.g., precursor purity, heating rates) using FAIR principles (Findable, Accessible, Interoperable, Reusable). Share raw data via repositories like Zenodo or Figshare. Include error margins and confidence intervals in graphs .

Q. What are best practices for visualizing this compound’s anisotropic properties in research publications?

• Methodological Answer : Use polar plots to depict thermal/electrical conductivity anisotropy. Label axes clearly (e.g., "Basal Plane vs. c-Axis") and avoid gridlines. Provide high-resolution (300 dpi) images with captions explaining scale bars and color codes .

Q. How to handle large datasets from this compound simulations (e.g., molecular dynamics)?

• Methodological Answer : Use HPC clusters for parallel processing. Store trajectories in HDF5 format for efficiency. Visualize results with VMD or Ovito, highlighting key frames (e.g., dislocation propagation). Validate against experimental TEM data .

Synthesis routes and methods

Procedure details

1-Pyrenecarboxylic acid (1-PCA, 250 mg) was stirred in ethanol (400 mL) for 30 minutes. Herringbone-type carbon nanofiber (CNF, 500 mg) was added to the 1-PCA solution and stirred for 6 hours. Then, CNF doped with 1-PCA was recovered through filtration under reduced pressure. 1-PCA was introduced to CNF in order to form π-π interaction between pyrene and graphene of CNF. The 1-PCA-doped CNF has a hydrophilic surface and allows easy supporting of platinum. The 1-PCA-doped CNF (140 mg) was added to ethylene glycol (25 mL) and stirred for 10 minutes. Then, after adding NaOH (100 mg), the mixture was further stirred for 10 minutes. The concentration of NaOH was 0.1 M. NaOH serves to adjust pH for control of the platinum particle size. Subsequently, after adding PtCl4 (150 mg) and stirring for about 10 minutes, the mixture was refluxed at 160° C. for 3 hours. Then, platinum ions are reduced and adsorbed on the surface of CNF. In order to further increase the supporting ratio, after stirring at room temperature for 12 hours, the solution was further stirred for 24 hours after lowering pH to 1-2. The resulting solution was filtered under reduced pressure and washed several times with ultrapure water. The recovered catalyst was dried at 160° C. for 1 hour to remove impurities.